![molecular formula C12H8O2 B176198 4-Dibenzofuranol CAS No. 19261-06-4](/img/structure/B176198.png)
4-Dibenzofuranol
Overview
Description
4-Dibenzofuranol is a chemical compound with the molecular formula C12H8O2. It is also known as 4-Hydroxydibenzofuran and Dibenzo[b,d]furan-4-ol . It is not intended for human or veterinary use and is used for research purposes only.
Molecular Structure Analysis
The this compound molecule contains a total of 24 bonds. There are 16 non-H bonds, 15 multiple bonds, 15 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 2 nine-membered rings, 1 aromatic hydroxyl, and 1 Furane .Scientific Research Applications
Synthesis and Applications in Pharmaceuticals and Electronics
4-Dibenzofuranol derivatives, such as dibenzofurans, have garnered significant attention for various practical applications, notably in pharmaceuticals and electronic materials. An efficient and eco-friendly synthesis method for dibenzofuran derivatives involving visible-light-promoted intramolecular C-O bond formation has been developed, demonstrating their practical applicability in these fields (Cho, Roh, & Cho, 2017).
Environmental and Chemical Analysis
Dibenzofuran and its derivatives are significant in environmental chemistry, particularly in the context of atmospheric degradation. Studies using density functional theory have shown that dibenzofuran degradation initiated by OH addition is crucial for understanding atmospheric oxidation of dioxin-like compounds (Altarawneh, Kennedy, Dlugogorski, & Mackie, 2008). Moreover, geo-chromatographic fractionation effects of methyldibenzofuran in dolomite reservoirs highlight its significance in tracing oil filling pathways in geological studies (Wang, Li, Liu, Hong, Tian, Yang, Shi, & Liu, 2020).
Organic Afterglow and Photophysical Properties
Research on bridging traditional persistent room-temperature phosphorescence dibenzofuran moieties through intermolecular hydrogen bonding has unveiled interesting photophysical properties. Such bridging induces dual-emissive afterglow material properties, demonstrating the potential of dibenzofuran derivatives in light-emitting applications (Chen, Yu, Ubba, Xie, Yang, Zhang, Liu, Xu, Aldred, & Chi, 2019).
Photocatalytic Transformations
4CzIPN, a fluorophore containing dibenzofuran derivatives, has been extensively used as a powerful organophotocatalyst. Its broad applicability and good chemical stability make it an attractive metal-free photocatalyst for various organic reactions (Shang, Lu, Cao, Liu, He, & Yu, 2019).
Environmental Toxicology and Health
Dibenzofuran derivatives are also relevant in environmental health studies. For instance, the long-term hazards associated with polychlorinated dibenzodioxins and dibenzofurans (PCDDs and PCDFs) have been a focus of epidemiological research, highlighting their potential health impacts (Huff, Moore, Saracci, & Tomatis, 1980).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that dibenzofuran, a related compound, undergoes electrophilic reactions, such as halogenation and Friedel-Crafts reactions . .
Biochemical Pathways
The specific biochemical pathways affected by 4-Dibenzofuranol are currently unknown . Biochemical pathways are complex networks of chemical reactions that occur in living organisms, and understanding how a compound like this compound interacts with these pathways requires extensive research.
Biochemical Analysis
Biochemical Properties
It is known that dibenzofuran, a related compound, undergoes electrophilic reactions, such as halogenation and Friedel-Crafts reactions . It is plausible that 4-Dibenzofuranol may interact with enzymes, proteins, and other biomolecules in a similar manner, but specific interactions have not been reported in the literature.
Cellular Effects
No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, and carcinogenic effects of dibenzofuran in humans or animals .
Molecular Mechanism
It is known that dibenzofuran can undergo various reactions . For instance, reaction of dibenzofuran with butyl lithium results in di lithiation . It is possible that this compound may also undergo similar reactions, but this has not been confirmed experimentally.
Metabolic Pathways
It is known that dibenzofuran can undergo various reactions . For instance, dibenzofuran can be transformed to 2-dibenzofuranol by intracellular enzymes containing P450s .
Transport and Distribution
The transport and distribution of this compound within cells and tissues have not been studied. It is known that all brominated structures of dibenzofuran have narrower bandgaps than their primary structures , which may influence their transport and distribution.
Properties
IUPAC Name |
dibenzofuran-4-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O2/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10/h1-7,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYGJIKIEQYYOKG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(O2)C(=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30172860 | |
Record name | 4-Dibenzofuranol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30172860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19261-06-4 | |
Record name | 4-Dibenzofuranol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019261064 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Dibenzofuranol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30172860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Hydroxydibenzofuran | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary application of 6-Mercapto-4-dibenzofuranol discussed in the research?
A1: The research primarily discusses the use of 6-Mercapto-4-dibenzofuranol in peptide synthesis, specifically through a method called "prior thiol capture". [] This suggests that the compound plays a crucial role in facilitating the formation of peptide bonds between amino acids during the synthesis process. You can find more information about this application in the paper published by (access the full text via the provided link: ).
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